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Compound of Interest

Compound Name: Citreamicin gamma

CAS No.: 128999-31-5

Cat. No.: B143696

Get Quote

Executive Summary & Chemical Profile
Citreamicin gamma is a lipophilic, polycyclic xanthone originally isolated from

Micromonospora citrea and Streptomyces species. Its structure features a rigid, planar

aromatic core decorated with polar oxygen functionalities (hydroxyls, methoxyls).

This structural duality dictates its solubility:

High Solubility: Aprotic polar solvents (DMSO, DMF).

Moderate Solubility: Organic alcohols (Methanol, Ethanol) and esters (Ethyl Acetate).

Poor Solubility: Pure water and aqueous buffers (prone to precipitation).
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Property Data

Molecular Formula
C₃₃H₂₅NO₁₂ (Typical for Citreamicin class

congeners)

Molecular Weight ~635.5 Da

Appearance Yellow to orange crystalline solid

Primary Stock Solvent DMSO (Dimethyl Sulfoxide)

Secondary Solvent Methanol (HPLC grade)

Aqueous Solubility < 0.1 mg/mL (Requires organic co-solvent)

Solubility Profile & Solvent Selection
The following data summarizes the empirical solubility behavior of Citreamicin gamma. Note:

Exact saturation limits can vary by batch purity; these values represent functional working

ranges.

Solvent Solubility Rating
Max
Recommended
Stock Conc.

Application

DMSO Excellent 10 – 20 mg/mL
Primary Stock

Solution. Cryo-stable.

DMF Excellent 10 – 20 mg/mL

Alternative stock (if

DMSO is

contraindicated).

Methanol Good 1 – 5 mg/mL
Analytical standards;

intermediate dilutions.

Acetone Good 2 – 5 mg/mL
Rapid evaporation

protocols.

Ethyl Acetate Moderate 0.5 – 2 mg/mL
Liquid-liquid extraction

(Isolation).

Water/PBS Poor Insoluble Do not use for stocks.
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Critical Mechanism: The "Crash-Out" Effect
Citreamicin gamma is highly hydrophobic. When a concentrated DMSO stock is pipetted

directly into a purely aqueous buffer (e.g., PBS), the compound may form micro-precipitates

("crashing out") due to the rapid change in polarity.

Solution: Always use an intermediate dilution step or ensure rapid vortexing during addition.

Limit: Keep final DMSO concentration < 1% (v/v) for cell-based assays to prevent solvent

toxicity and compound aggregation.

Protocol: Preparation of Stock Solutions
Materials Required

Citreamicin gamma (Lyophilized solid)[1]

DMSO (Anhydrous, ≥99.9%, Cell Culture Grade)

Vials: Amber glass (borosilicate) with PTFE-lined screw caps. Avoid standard plastics for

long-term storage.

Sonicator (Bath type)

Step-by-Step Procedure (DMSO Stock)
Equilibration: Allow the vial of Citreamicin gamma to warm to room temperature (RT) before

opening. This prevents condensation of atmospheric moisture onto the hygroscopic solid.

Weighing: Weigh the desired amount (e.g., 1.0 mg) into a sterile amber glass vial.

Solvent Calculation: Calculate the volume of DMSO required for a 10 mg/mL stock.

Formula:

Example: For 1.0 mg, add 100 µL DMSO.

Solubilization:
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Add the DMSO directly to the solid.

Vortex vigorously for 30 seconds.

Observation: If particles remain, sonicate in a water bath at RT for 2–5 minutes. The

solution should be clear and yellow/orange.

Aliquoting: Dispense into single-use aliquots (e.g., 20 µL) to avoid freeze-thaw cycles.

Storage: Store at -20°C (stable for 6–12 months) or -80°C (stable for >2 years).

Protocol: Working Solutions (Methanol & Aqueous
Dilution)
A. HPLC Standard Preparation (Methanol)
Methanol is the preferred solvent for Reverse-Phase HPLC (RP-HPLC) injection to ensure

compatibility with mobile phases (typically Water/Acetonitrile or Water/Methanol).

Take 10 µL of the 10 mg/mL DMSO stock.

Add 990 µL of HPLC-grade Methanol.

Vortex to mix.

Final Concentration: 100 µg/mL.

Note: Inject immediately or store at -20°C. Methanol evaporates affecting concentration

accuracy over time.

B. Biological Assay Dilution (Aqueous)
To introduce Citreamicin gamma into cell culture media or MIC broth without precipitation:

Prepare Intermediate: Dilute the DMSO stock 1:10 in the assay medium (or sterile water) to

create a 10x working solution.

Critical: Add the DMSO stock dropwise to the medium while vortexing. Do not add medium

to the DMSO.
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Final Addition: Add this 10x working solution to your cell wells.

Validation: Visually inspect the wells under a microscope. If crystals are visible, the

compound has precipitated. Reduce the concentration or increase the DMSO % (up to 1%

max).

Visual Workflow: Solubility Pathways
The following diagram illustrates the decision logic for solvent selection and dilution to prevent

experimental error.

Safe Dilution Protocol

Citreamicin Gamma
(Solid Powder)

Primary Stock
(100% DMSO)
10-20 mg/mL

Dissolve
(Vortex/Sonicate)

Analytical Sol.
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100 µg/mL

Dilute 1:100
for HPLC/MS

Biological Assay
(Aqueous Media)

< 1% DMSO
Direct add
(Dropwise)

PRECIPITATION RISK
(Cloudy/Crystals)

Rapid add
to water

Intermediate Dilution
(1:10 in Media)Step 1
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Step 2
Final Dilution
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Figure 1: Solubility decision tree highlighting the "Safe Dilution Protocol" to avoid precipitation

(Crash-out) events.
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Issue Cause Corrective Action

Precipitation in Media
Conc. too high or mixing too

fast.

Use the "Intermediate Dilution"

step (see Fig 1). Ensure

DMSO < 1%.

Degradation Light sensitivity or hydrolysis.

Citreamicins are light-sensitive.

Store in Amber Vials wrapped

in foil.

Evaporation Volatile solvent (Methanol).

Use DMSO for storage. Use

Methanol only for immediate

use.

Incomplete Solubility Aged/Aggregated powder.

Sonicate for 5 mins at 40°C. If

insoluble, the sample may

have hydrolyzed.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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